![molecular formula C18H21NOS2 B3937206 N-[2-(benzylthio)ethyl]-2-[(4-methylphenyl)thio]acetamide](/img/structure/B3937206.png)
N-[2-(benzylthio)ethyl]-2-[(4-methylphenyl)thio]acetamide
Overview
Description
N-[2-(benzylthio)ethyl]-2-[(4-methylphenyl)thio]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BMEA and has been synthesized using various methods. In
Mechanism of Action
BMEA acts as a thiol-reactive compound by reacting with thiol groups in biological molecules. The reaction between BMEA and thiol groups results in the formation of a fluorescent product, which can be detected using fluorescence spectroscopy. The mechanism of action of BMEA makes it an ideal probe for the detection of thiol-containing molecules in biological systems.
Biochemical and Physiological Effects
BMEA has been shown to have minimal toxicity and does not have any significant effects on cell viability. The compound has been used in various biological systems, including human plasma and erythrocytes, and has been shown to react with thiol-containing molecules in these systems. BMEA has also been shown to be stable in various biological matrices, making it an ideal probe for biological applications.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using BMEA in lab experiments is its high sensitivity and selectivity for thiol-containing molecules. The compound is also easy to synthesize and has minimal toxicity, making it safe for use in biological systems. However, one of the limitations of using BMEA is its limited solubility in aqueous solutions, which can affect its performance in certain applications.
Future Directions
There are several future directions for the use of BMEA in scientific research. One potential application is the development of BMEA-based probes for the detection of thiol-containing molecules in living cells. Another future direction is the synthesis of BMEA derivatives with improved solubility and selectivity for thiol-containing molecules. Additionally, BMEA can be used as a tool for studying the role of thiol-containing molecules in various biological processes.
Scientific Research Applications
BMEA has been extensively studied for its potential applications in scientific research. One of the primary applications of BMEA is as a fluorescent probe for detecting thiol-containing molecules in biological systems. BMEA has also been used as a reagent for the determination of thiol-containing amino acids in proteins and peptides.
properties
IUPAC Name |
N-(2-benzylsulfanylethyl)-2-(4-methylphenyl)sulfanylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NOS2/c1-15-7-9-17(10-8-15)22-14-18(20)19-11-12-21-13-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUJUFQDQACYSAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCC(=O)NCCSCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NOS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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